2-(2-Amino-2-oxoethyl)sulfanyl-N-(1-benzyl-2,3-dihydroindol-5-yl)benzamide

• IUPAC Name: 2-(2-amino-2-oxoethyl)sulfanyl-N-(1-benzyl-2,3-dihydroindol-5-yl)benzamide
• InChI: InChI=1S/C24H23N3O2S/c25-23(28)16-30-22-9-5-4-8-20(22)24(29)26-19-10-11-21-18(14-19)12-13-27(21)15-17-6-2-1-3-7-17/h1-11,14H,12-13,15-16H2,(H2,25,28)(H,26,29)
• InChI Key: QVVDACATJJBKJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3SCC(=O)N)CC4=CC=CC=C4
• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol

Description

2-(2-Amino-2-oxoethyl)sulfanyl-N-(1-benzyl-2,3-dihydroindol-5-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known to exhibit a range of biological activities, including anticancer, antifungal, and antibacterial properties.

Scientific Research Applications

Antibacterial and Antifungal Activity

A study on the synthesis of novel Schiff bases, including compounds structurally related to 2-(2-Amino-2-oxoethyl)sulfanyl-N-(1-benzyl-2,3-dihydroindol-5-yl)benzamide, demonstrated their potential antibacterial and antifungal activities. These compounds were evaluated using the Minimum Inhibition Concentration (MIC) method, with some showing significant biological activity (Mange, Isloor, Malladi, Isloor, & Fun, 2013).

Antioxidant and Antibacterial Properties

Another study focused on derivatives of 4,5-dihydro-1,3,4-oxadiazole-2-thiones, compounds related to the chemical . These derivatives were found to exhibit potent antioxidant and antibacterial activities, particularly against Staphylococcus aureus. The study highlights the potential medicinal applications of these compounds (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).

Medicinal Scaffolds

Research on 2-amino-3,5-dicyano-6-sulfanylpyridines and 1,4-dihydropyridines, which share structural features with the specified compound, revealed their utility as medicinal scaffolds. These compounds have been synthesized via a single-step, three-component reaction, showing promise as anti-inflammatory agents (Evdokimov, Magedov, Kireev, & Kornienko, 2006).

Antitumor Agents

A study synthesized novel 2-amino-4-oxo-5-substituted-pyrrolo[2,3-d]pyrimidines, structurally similar to the target compound, as potential inhibitors of thymidylate synthase and as antitumor/antibacterial agents. These compounds showed potential in inhibiting human thymidylate synthase, a key target in cancer therapy (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).